N-{4-chloro-3-[(2,2-dimethylpropanoyl)amino]phenyl}butanamide

• Molecular Formula: C15H21ClN2O2
• Molecular Weight: 296.79 g/mol
• IUPAC Name: N-[5-(butanoylamino)-2-chlorophenyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C15H21ClN2O2/c1-5-6-13(19)17-10-7-8-11(16)12(9-10)18-14(20)15(2,3)4/h7-9H,5-6H2,1-4H3,(H,17,19)(H,18,20)
• InChI Key: IMTWLNFQEBIYAA-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC(=C(C=C1)Cl)NC(=O)C(C)(C)C

Description

N-{4-chloro-3-[(2,2-dimethylpropanoyl)amino]phenyl}butanamide, commonly known as CB-13, is a synthetic cannabinoid compound that has gained attention in recent years for its potential scientific research applications. This compound is a member of the phenylacetylindole family of synthetic cannabinoids and was first synthesized in 2008.

Mechanism of Action

CB-13 acts as a potent agonist of the cannabinoid receptors CB1 and CB2, which are involved in the regulation of various physiological processes, including pain perception, appetite, and immune function. CB-13 has been shown to bind to these receptors with high affinity, leading to the activation of downstream signaling pathways.
Biochemical and Physiological Effects:
CB-13 has been shown to induce various biochemical and physiological effects in preclinical studies. It has been shown to reduce inflammation and pain in animal models of inflammatory bowel disease and neuropathic pain. Additionally, CB-13 has been shown to inhibit the growth of cancer cells in vitro and induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using CB-13 in scientific research is its high potency and selectivity for the cannabinoid receptors CB1 and CB2. This allows for the precise modulation of these receptors in vitro and in vivo. However, one limitation of using CB-13 is its potential for off-target effects, as it may interact with other receptors or proteins in the body.

Future Directions

There are several potential future directions for the scientific research of CB-13. One area of interest is the development of CB-13 as a potential therapeutic agent for the treatment of pain and inflammation-related disorders. Additionally, further studies are needed to determine the potential use of CB-13 in the treatment of cancer and other diseases. Finally, the development of more potent and selective analogs of CB-13 may provide new insights into the role of the cannabinoid receptors in various physiological processes.

Synthesis Methods

The synthesis of CB-13 involves several steps, including the reaction of 4-chloro-3-nitrobenzoic acid with isobutyryl chloride, reduction of the resulting nitro compound to an amine, and subsequent reaction with butyric anhydride. The final product is obtained through purification and isolation of the target compound.

Scientific Research Applications

CB-13 has been studied for its potential therapeutic applications in various scientific research fields. It has been shown to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders. Additionally, CB-13 has been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.